Cas no 5161-04-6 (1-methyl-4-(2-methylpropyl)benzene)

• Product Name: 1-methyl-4-(2-methylpropyl)benzene
• CAS No: 5161-04-6
• MF: C₁₁H₁₆
• MW: 148.244743347168
• CID: 1576487
• PubChem ID: 21240
• Update Time: 2025-04-21

1-methyl-4-(2-methylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(2-methylpropyl)benzene
• Benzene, 1-methyl-4-(2-methylpropyl)-
• P-ISOBUTYLTOLUENE
• Toluene, p-isobutyl-
• 1-METHYL-4-ISOBUTYLBENZENE
• Benzene,1-methyl-4-(2-methylpropyl)
• Toluene,p-isobutyl
• AKOS006272115
• 1-Isobutyl-4-methylbenzene #
• DTXSID50199559
• 5161-04-6
• para-methylisobutylbenzene
• 1-methyl-4-(2-methyl-propyl)-benzene

• Inchi： 1S/C11H16/c1-9(2)8-11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3
• InChI Key： VCGBZXLLPCGFQM-UHFFFAOYSA-N
• SMILES： C(C)(C)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 148.12500
• Monoisotopic Mass: 148.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.8478
• Melting Point: -44.72°C (estimate)
• Boiling Point: 196°C
• Flash Point: 67.3°C
• Refractive Index: 1.4851
• PSA: 0.00000
• LogP: 3.19350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes